Cas no 31067-22-8 (1,4-Benzenediamine, N-(2-nitrophenyl)-)
31067-22-8 structure
Product Name:1,4-Benzenediamine, N-(2-nitrophenyl)-
CAS No:31067-22-8
MF:C12H11N3O2
MW:229.234642267227
CID:291780
PubChem ID:18522089
Update Time:2025-04-19
1,4-Benzenediamine, N-(2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, N-(2-nitrophenyl)-
- 4-N-(2-nitrophenyl)benzene-1,4-diamine
- N~1~-(2-Nitrophenyl)benzene-1,4-diamine
- AKOS000194632
- SCHEMBL7171202
- DTXSID50594409
- 2-Nitro-N-(4-aminophenyl)aniline
- 31067-22-8
- PABVMKMWZAGWIU-UHFFFAOYSA-N
-
- Inchi: 1S/C12H11N3O2/c13-9-5-7-10(8-6-9)14-11-3-1-2-4-12(11)15(16)17/h1-8,14H,13H2
- InChI Key: PABVMKMWZAGWIU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1NC1C=CC(=CC=1)N)=O
Computed Properties
- Exact Mass: 229.085126602g/mol
- Monoisotopic Mass: 229.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 83.9Ų
1,4-Benzenediamine, N-(2-nitrophenyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
31067-22-8 (1,4-Benzenediamine, N-(2-nitrophenyl)-) Related Products
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